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Compound of Interest

Compound Name: Pigment Red 264

Cat. No.: B1384101 Get Quote

For researchers, scientists, and professionals in drug development, understanding the solubility

of active compounds and excipients is paramount. This in-depth technical guide provides a

comprehensive overview of the solubility of Pigment Red 264 in organic solvents, addressing

the challenges posed by its molecular structure and offering insights into experimental

determination.

Pigment Red 264, a high-performance diketopyrrolopyrrole (DPP) pigment, is renowned for its

vibrant color, and exceptional stability against heat, light, and weathering.[1] These very

properties, stemming from its rigid, planar molecular structure and strong intermolecular

hydrogen bonding, also contribute to its generally low solubility in common organic solvents.[2]

This guide synthesizes the available data on its solubility, outlines detailed experimental

protocols for its determination, and provides a visual workflow to aid researchers in their

laboratory practices.

Quantitative and Qualitative Solubility Data
Direct quantitative solubility data for Pigment Red 264 in a range of organic solvents is not

extensively available in published literature. This is largely due to its classification as a pigment,

which is intended to be insoluble in the medium in which it is dispersed. However, some data

points and qualitative assessments provide valuable insights.

One source indicates that the solubility of Pigment Red 264 in water is less than 0.1 g/L,

effectively classifying it as insoluble.[3] While specific values for organic solvents are scarce,

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1384101?utm_src=pdf-interest
https://www.benchchem.com/product/b1384101?utm_src=pdf-body
https://www.benchchem.com/product/b1384101?utm_src=pdf-body
https://www.origochem.com/products/pigment-red-264/
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2020.00679/pdf
https://www.benchchem.com/product/b1384101?utm_src=pdf-body
https://www.benchchem.com/product/b1384101?utm_src=pdf-body
https://www.kremer-pigmente.com/en-us/shop/pigments/23182-ruby-dpp-tr-pr-264.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1384101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


the pigment's resistance to various solvents is often reported on a scale of 1 to 5, where 5

signifies excellent resistance (i.e., very low solubility).

It is crucial to note that the solubility of diketopyrrolopyrrole pigments can be significantly

enhanced through chemical modification, such as N-alkylation of the DPP core.[2][4][5] For

instance, certain N-alkylated DPP derivatives have demonstrated solubilities in tetrahydrofuran

(THF) and N-methyl-2-pyrrolidone (NMP) in the range of 7 to 14 g/100 mL.[6] This highlights a

potential strategy for researchers working with DPP-based chromophores in solution-phase

applications.

Table 1: Solubility and Resistance of Pigment Red 264 in Various Solvents

Solvent
Quantitative
Solubility

Resistance Rating
(1-5)

Notes

Water < 0.1 g/L[3] - Insoluble.

Ethanol Data not available 5[7] Excellent resistance.

Ester (e.g., Ethyl

Acetate)
Data not available 5[7] Excellent resistance.

Benzene Data not available 5[7] Excellent resistance.

Ketone (e.g., Acetone) Data not available 5[7] Excellent resistance.

N-Methyl-2-

pyrrolidone (NMP)

Data not available for

PR 264. (7-14 g/100

mL for some N-

alkylated DPPs[6])

-
Generally a stronger

solvent for DPPs.

Tetrahydrofuran (THF)

Data not available for

PR 264. (7-14 g/100

mL for some N-

alkylated DPPs[6])

-
Solubility is expected

to be low.

Note: Resistance ratings are on a scale of 1 to 5, where 5 indicates the highest resistance to

bleeding or dissolution.
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Experimental Protocol for Determining Pigment
Solubility
For researchers requiring precise solubility data for their specific applications, direct

experimental determination is recommended. The following protocol outlines a standard

gravimetric method for quantifying the solubility of Pigment Red 264 in an organic solvent.

Objective: To determine the saturation solubility of Pigment Red 264 in a given organic solvent

at a specified temperature.

Materials:

Pigment Red 264 powder

Selected organic solvent(s) of appropriate purity

Temperature-controlled shaker or stirring plate with a water bath

Centrifuge

Analytical balance (accurate to at least 0.1 mg)

Volumetric flasks and pipettes

Syringe filters (e.g., 0.45 µm PTFE)

Oven

Methodology:

Preparation of Saturated Solution:

Add an excess amount of Pigment Red 264 to a known volume of the organic solvent in a

sealed container. The excess is crucial to ensure saturation is reached.

Place the container in a temperature-controlled shaker or a water bath on a stirring plate.
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Agitate the mixture at a constant temperature (e.g., 25 °C) for a prolonged period (e.g., 24-

48 hours) to ensure equilibrium is established.

Separation of Undissolved Pigment:

After the equilibration period, allow the suspension to settle.

To separate the saturated solution from the undissolved pigment, centrifuge the mixture at

a high speed.

Carefully decant the supernatant. For more precise separation, filter the supernatant

through a syringe filter compatible with the solvent.

Gravimetric Analysis:

Accurately pipette a known volume of the clear, saturated solution into a pre-weighed, dry

container (e.g., a glass vial or aluminum pan).

Place the container in an oven at a temperature sufficient to evaporate the solvent without

degrading the pigment. The evaporation temperature should be below the pigment's

decomposition temperature.

Once the solvent has completely evaporated, cool the container in a desiccator to prevent

moisture absorption.

Weigh the container with the dried pigment residue.

Calculation of Solubility:

Calculate the mass of the dissolved pigment by subtracting the initial weight of the empty

container from the final weight.

The solubility can then be expressed in various units, such as grams per liter (g/L) or

moles per liter (mol/L), by dividing the mass of the dissolved pigment by the volume of the

solvent used.

Logical Workflow for Solubility Determination
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The following diagram illustrates the logical steps involved in the experimental determination of

pigment solubility.

Workflow for Pigment Solubility Determination

Preparation

Separation

Analysis

Calculation

Add excess Pigment Red 264
to a known volume of solvent

Equilibrate at constant temperature
with agitation (24-48h)

Centrifuge the suspension

Filter the supernatant
(e.g., 0.45 µm syringe filter)

Pipette a known volume
of the saturated solution

Evaporate the solvent

Weigh the dried pigment residue

Calculate solubility
(e.g., g/L or mol/L)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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